Cas no 1396632-60-2 (N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• CAS No: 1396632-60-2
• MF: C₁₄H₂₄N₂O₃S
• MW: 300.416962623596
• CID: 5400366
• PubChem ID: 71796763
• Update Time: 2025-11-07

N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0543385-1
• 1396632-60-2
• N-((1-(methylsulfonyl)piperidin-4-yl)methyl)cyclohex-3-enecarboxamide
• AKOS024547647
• F6279-0493
• N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide
• N-[(1-methylsulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C14H24N2O3S/c1-20(18,19)16-9-7-12(8-10-16)11-15-14(17)13-5-3-2-4-6-13/h2-3,12-13H,4-11H2,1H3,(H,15,17)
• InChI Key： RZJMQYUSGOPQJG-UHFFFAOYSA-N
• SMILES： S(C)(N1CCC(CNC(C2CC=CCC2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 300.15076381g/mol
• Monoisotopic Mass: 300.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide

Comprehensive Analysis of N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS 1396632-60-2): Structure, Applications, and Research Insights

The compound N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide (CAS 1396632-60-2) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This piperidine-carboxamide derivative combines a methanesulfonyl group with a cyclohexene carboxamide moiety, creating a versatile scaffold for drug discovery. Researchers are particularly interested in its hydrogen-bonding capacity and conformational flexibility, which make it valuable for modulating protein-ligand interactions.

Recent studies highlight the growing demand for small molecule modulators targeting neurological and metabolic disorders, where compounds like 1396632-60-2 show promise. The methanesulfonyl-piperidine segment is known to enhance blood-brain barrier permeability, a critical factor in central nervous system (CNS) drug development. Meanwhile, the cyclohexene carboxamide component contributes to stereochemical diversity, enabling precise optimization of binding affinity and selectivity.

From a synthetic chemistry perspective, CAS 1396632-60-2 exemplifies modern strategies in fragment-based drug design. Its synthesis typically involves amidation reactions between activated carboxylic acid derivatives and 4-(aminomethyl)piperidine intermediates, followed by sulfonylation to introduce the methanesulfonyl group. Computational studies suggest that the cyclohexene ring adopts a semi-rigid conformation, balancing lipophilicity and aqueous solubility—a key consideration for oral bioavailability optimization.

The pharmacological potential of N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide aligns with current trends in precision medicine. Its structural motifs appear in patented compounds targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, areas dominating oncology and immunology research. Analytical characterization via LC-MS and NMR spectroscopy confirms high purity (>98%), meeting standards for high-throughput screening libraries.

Environmental and regulatory aspects of 1396632-60-2 adhere to green chemistry principles, with documented stability under ambient conditions. Researchers emphasize its compatibility with microwave-assisted synthesis techniques, reducing reaction times and energy consumption—an eco-friendly advantage aligned with sustainable pharmaceutical manufacturing goals. Storage recommendations typically suggest inert atmospheres to preserve the cyclohexene double bond integrity.

Emerging applications explore this compound’s role in proteolysis-targeting chimeras (PROTACs), where its bifunctional nature could link target proteins to E3 ubiquitin ligases. Such innovations address the pharmaceutical industry’s focus on undruggable targets, answering frequent search queries about next-generation therapeutics. Patent databases reveal derivatives of CAS 1396632-60-2 in clinical-stage molecules for neurodegenerative diseases and autoimmune disorders.

In conclusion, N-[(1-methanesulfonylpiperidin-4-yl)methyl]cyclohex-3-ene-1-carboxamide represents a multifaceted tool for medicinal chemists. Its structural tunability, favorable ADME properties, and relevance to drug discovery pipelines ensure continued scientific interest. Future research may explore its cocrystallization with therapeutic targets or incorporation into bioconjugates, further expanding its utility in life sciences.